Cas no 123469-54-5 (8-(benzenesulfonamido)octanoic acid)

• Product Name: 8-(benzenesulfonamido)octanoic acid
• CAS No: 123469-54-5
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 2618509
• PubChem ID: 10171761
• Update Time: 2025-04-21

8-(benzenesulfonamido)octanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(benzenesulfonamido)octanoic acid
• CHEMBL59373
• SCHEMBL9567621
• Octanoic acid, 8-[(phenylsulfonyl)amino]-
• 8-Benzenesulfonylamino-octanoic acid
• 123469-54-5
• DTXSID10436336

• Inchi： 1S/C14H21NO4S/c16-14(17)11-7-2-1-3-8-12-15-20(18,19)13-9-5-4-6-10-13/h4-6,9-10,15H,1-3,7-8,11-12H2,(H,16,17)
• InChI Key： VKNJBICPCNOEJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 299.11912932Da
• Monoisotopic Mass: 299.11912932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.9Ų